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Compound of Interest

Compound Name: Temiverine hydrochloride

Cat. No.: B134995

Note on Chemical Identity: The substance referred to as "Temiverine hydrochloride" is most
commonly known in scientific and regulatory literature as Mebeverine hydrochloride. This guide
pertains to the proper disposal of Mebeverine hydrochloride (CAS No: 2753-45-9).

The proper disposal of Temiverine (Mebeverine) hydrochloride is dictated by its classification as
a substance harmful to the aquatic environment. Adherence to federal, state, and local
regulations is mandatory to ensure the safety of personnel and prevent environmental
contamination. The following procedures provide a direct, step-by-step guide for its handling
and disposal in a laboratory setting.

Regulatory Framework

Disposal of pharmaceutical waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA). Specifically, for healthcare and laboratory settings, the regulations under 40 CFR Part
266 Subpart P set the standards for managing hazardous waste pharmaceuticals. A key
mandate of this rule is the prohibition of disposing of hazardous pharmaceutical waste via
sewering (i.e., flushing down a drain or toilet).

Mebeverine hydrochloride is not listed as a federally controlled substance by the Drug
Enforcement Administration (DEA), which simplifies the disposal process by eliminating the
need for DEA-specific destruction protocols.

Hazard Profile and Waste Characterization
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Before disposal, it is crucial to characterize the waste based on its hazard profile. According to
multiple Safety Data Sheets (SDS), Mebeverine hydrochloride has the following key
classifications:

o Acute Oral Toxicity (Category 4): H302 - Harmful if swallowed.[1][2]

e Environmental Hazard: H410/H412 - Very toxic or harmful to aquatic life with long-lasting
effects.[1][3][4][5]

The significant aquatic toxicity is the primary driver for its disposal protocol. Due to this
characteristic, Mebeverine hydrochloride waste must be managed as a hazardous waste to
prevent its release into the environment.[3][4]

Quantitative Safety Data

The following table summarizes the key toxicological data for Mebeverine hydrochloride, which
informs its handling and safety precautions.

Metric Value Species Source
Oral LD50 1540 mg/kg Rat [2][3]6]
Intravenous LD50 17.7 mg/kg Rat [31[6]
Intraperitoneal LD50 150 mg/kg Mouse [2]

Step-by-Step Disposal Protocol

Objective: To safely collect, store, and dispose of Temiverine (Mebeverine) hydrochloride waste
in compliance with EPA regulations.

Materials Required:
o Appropriate Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.
» Designated hazardous waste container: Black, leak-proof container with a secure lid.

e Hazardous waste label.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://moehs.com/wp-content/uploads/2021/07/EN_PF147_MEBEVERINE-HYDROCHLORIDE_2753-45-9.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__MEBEVERINE-HYDROCHLORIDE2753-45-9_05072023.pdf
https://moehs.com/wp-content/uploads/2021/07/EN_PF147_MEBEVERINE-HYDROCHLORIDE_2753-45-9.pdf
https://datasheets.scbt.com/sc-235579.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201700612_2.0_SDS_EN.pdf?ref=1758534395
https://pubchem.ncbi.nlm.nih.gov/compound/Mebeverine-Hydrochloride
https://datasheets.scbt.com/sc-235579.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201700612_2.0_SDS_EN.pdf?ref=1758534395
https://moehs.com/wp-content/uploads/2021/07/EN__MEBEVERINE-HYDROCHLORIDE2753-45-9_05072023.pdf
https://datasheets.scbt.com/sc-235579.pdf
https://newdrugapprovals.org/2021/11/04/mebeverine/
https://datasheets.scbt.com/sc-235579.pdf
https://newdrugapprovals.org/2021/11/04/mebeverine/
https://moehs.com/wp-content/uploads/2021/07/EN__MEBEVERINE-HYDROCHLORIDE2753-45-9_05072023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Procedure:

o Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat.

o Waste Segregation:

o Do NOT dispose of Temiverine (Mebeverine) hydrochloride, or any solutions containing it,
down the drain.[1] This is strictly prohibited due to its high aquatic toxicity.

o Do NOT mix this waste with non-hazardous solid or liquid waste.
» Containerization:

o Place all solid waste (e.g., expired chemical, contaminated wipes, disposable weighing
boats) into a designated black hazardous waste container.[7]

o For liquid waste (e.g., unused solutions), use a compatible, leak-proof container clearly
marked for hazardous chemical waste.

o Ensure the container is kept securely closed when not in use.[7]
e Labeling:

o Affix a completed hazardous waste label to the container.

o The label must include:

The words "Hazardous Waste."

The full chemical name: "Mebeverine hydrochloride."

The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").

The date accumulation started.

e Storage:
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o Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

o The storage area must be secure and away from incompatible materials.

» Final Disposal:

o Arrange for the pickup and disposal of the waste through your institution's Environmental
Health & Safety (EHS) department.

o The waste must be transported and disposed of by a licensed hazardous waste
management vendor.[7]

o The standard and required method of final disposal for this type of waste is controlled
incineration at a permitted facility.[7]

Experimental Protocols

The disposal procedures outlined above are not based on specific laboratory experiments but
are mandated by federal and state environmental regulations derived from extensive
toxicological and environmental impact data. The characterization of Mebeverine hydrochloride
as "harmful if swallowed" and "toxic to aquatic life" is determined through standardized OECD
(Organisation for Economic Co-operation and Development) test guidelines for chemical safety.
The LD50 values, for example, are determined via acute toxicity studies (e.g., OECD Test
Guideline 423). These established data points dictate the required disposal pathway without
the need for further experimental validation by the end-user.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Temiverine (Mebeverine) hydrochloride.
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Disposal Workflow for Temiverine (Mebeverine) HCI
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Disposal Workflow for Temiverine (Mebeverine) HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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